2-Methyl-N-(tri(pyrrolidin-1-yl)phosphoranylidene)propan-2-amine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-Methyl-N-(tri(pyrrolidin-1-yl)phosphoranylidene)propan-2-amine involves complex organic reactions that may include the formation of pyrrolidine rings and the introduction of a phosphoranylidene group. Techniques such as palladium-catalyzed reactions, aza-Wittig reactions, and Lewis acid-promoted cascade reactions have been explored for the synthesis of related structures, providing a basis for developing methods to synthesize the target compound (Friedrich, Wächtler, & Meijere, 2002; Yin et al., 2013).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been elucidated using various analytical techniques, including X-ray crystallography and NMR spectroscopy. These studies reveal intricate details about the atomic arrangement and the spatial configuration, which are critical for understanding the chemical reactivity and interactions of the compound (Nazır et al., 2000).
Chemical Reactions and Properties
Compounds bearing pyrrolidine and phosphoranylidene groups participate in a variety of chemical reactions, including nucleophilic substitutions, addition reactions, and cyclizations. These reactions are pivotal for further functionalization and for exploring the reactivity patterns of the target compound. The chemical properties, such as reactivity towards different reagents, stability under various conditions, and the ability to form complexes with metals, have been investigated to understand its chemical behavior and potential utility in synthetic chemistry (Prek et al., 2015).
Physical Properties Analysis
The physical properties, including melting point, boiling point, solubility in various solvents, and crystal structure, provide insights into the compound's suitability for different applications. These properties are influenced by the molecular structure and can be studied using techniques like differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), and solubility tests. Understanding these properties is essential for handling the compound and for its formulation in potential applications (Ge, Meetsma, & Hessen, 2009).
Chemical Properties Analysis
The chemical properties, such as acidity/basicity, reactivity towards various chemical reagents, and stability under different conditions, are crucial for determining the compound's potential applications. Studies on related compounds have shown that the presence of pyrrolidine and phosphoranylidene groups can significantly influence these properties, making them relevant for applications in catalysis, materials science, and as building blocks in organic synthesis (Amirnasr, Schenk, & Meghdadi, 2002).
Scientific Research Applications
Arylmethylidenefuranones Synthesis
Arylmethylidenefuranones, which share structural motifs with 2-Methyl-N-(tri(pyrrolidin-1-yl)phosphoranylidene)propan-2-amine, engage in reactions with various nucleophiles. These reactions are influenced by the structure of the reagents, the nucleophilic agent's strength, and the reaction conditions. Such processes yield a wide array of compounds including amides, pyrrolones, and heterocyclic compounds, demonstrating the versatility of these molecules in organic synthesis (Kamneva, Anis’kova, & Egorova, 2018).
Pyrrolidine in Drug Discovery
The pyrrolidine ring, a component of the molecule's structure, is extensively used in medicinal chemistry to develop treatments for human diseases. This is due to its ability to explore the pharmacophore space efficiently, contribute to the stereochemistry of molecules, and increase three-dimensional coverage. Pyrrolidine derivatives, including pyrrolizines and prolinol, are highlighted for their selectivity towards biological targets, showcasing the scaffold's significance in the design of novel biologically active compounds (Li Petri et al., 2021).
Heterocyclic Aromatic Amines in Food Safety
Heterocyclic aromatic amines (HAAs), akin to components of the molecule , are formed during the thermal processing of meat and pose carcinogenic risks. Research focuses on analyzing, forming, and mitigating HAAs to enhance food safety, from processing techniques to dietary intake. This comprehensive review on HAAs underscores the importance of understanding their formation, metabolism, and potential health impacts, contributing to the development of strategies for reducing exposure and associated risks (Chen et al., 2020).
Biogenic Amines in Fish
Biogenic amines, including histamine and cadaverine, significant in fish safety and spoilage, share structural similarities with the molecule. Their formation and role in intoxication, spoilage, and the potential for nitrosamine formation during fish storage and processing highlight the importance of controlling biogenic amine levels in food products to ensure safety and quality (Bulushi et al., 2009).
Biogenic Amines Catabolism in Pseudomonas Species
Pseudomonas species' ability to degrade biogenic amines, including those structurally related to this compound, provides insights into microbial pathways for amine degradation. This research is vital for developing biotechnological applications aimed at eliminating amines from various environments, showcasing the intersection of microbiology and environmental science in addressing amine-related challenges (Luengo & Olivera, 2020).
Safety and Hazards
The compound is classified as corrosive, with safety phrases S26, S36/37/39, and S45 . This indicates that in case of contact with eyes, rinse immediately with plenty of water and seek medical advice, wear suitable protective clothing, gloves and eye/face protection, and in case of accident or if you feel unwell, seek medical advice immediately (show the label where possible) .
Mechanism of Action
Target of Action
It’s worth noting that the identification of protein targets is a crucial step in understanding the pharmacological application of new bioactive compounds .
Mode of Action
The mode of action of a compound is typically determined by studying its interaction with its protein targets .
Biochemical Pathways
The identification of protein targets can provide insights into the affected biochemical pathways .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of a compound .
Result of Action
The identification of protein targets can provide insights into the molecular and cellular effects of a compound’s action .
Action Environment
It’s worth noting that environmental factors can significantly impact the action of a compound .
It’s important to note that the identification of protein targets and the study of their interaction with a compound is a crucial step in understanding its mechanism of action .
properties
IUPAC Name |
tert-butylimino(tripyrrolidin-1-yl)-λ5-phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H33N4P/c1-16(2,3)17-21(18-10-4-5-11-18,19-12-6-7-13-19)20-14-8-9-15-20/h4-15H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVNUIRUAPVSSOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N=P(N1CCCC1)(N2CCCC2)N3CCCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H33N4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60397408 | |
Record name | BTPP | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.43 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
161118-67-8 | |
Record name | BTPP | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60397408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butylimino(tripyrrolidin-1-yl)-λ5-phosphane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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